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OXOACTEOSIDE OXOACTEOSIDE
Brand Name: Vulcanchem
CAS No.: 149507-92-6
VCID: VC0136420
InChI: InChI=1S/C29H34O16/c1-12-22(37)23(38)24(39)29(42-12)45-27-25(40)28(41-11-19(35)14-4-6-16(32)18(34)9-14)43-20(10-30)26(27)44-21(36)7-3-13-2-5-15(31)17(33)8-13/h2-9,12,20,22-34,37-40H,10-11H2,1H3/b7-3+/t12-,20+,22-,23+,24+,25+,26+,27+,28+,29-/m0/s1
SMILES: CC1C(C(C(C(O1)OC2C(C(OC(C2OC(=O)C=CC3=CC(=C(C=C3)O)O)CO)OCC(=O)C4=CC(=C(C=C4)O)O)O)O)O)O
Molecular Formula: C29H34O16
Molecular Weight: 638.575

OXOACTEOSIDE

CAS No.: 149507-92-6

Main Products

VCID: VC0136420

Molecular Formula: C29H34O16

Molecular Weight: 638.575

OXOACTEOSIDE - 149507-92-6

CAS No. 149507-92-6
Product Name OXOACTEOSIDE
Molecular Formula C29H34O16
Molecular Weight 638.575
IUPAC Name [(2R,3R,4R,5R,6R)-6-[2-(3,4-dihydroxyphenyl)-2-oxoethoxy]-5-hydroxy-2-(hydroxymethyl)-4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-3-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
Standard InChI InChI=1S/C29H34O16/c1-12-22(37)23(38)24(39)29(42-12)45-27-25(40)28(41-11-19(35)14-4-6-16(32)18(34)9-14)43-20(10-30)26(27)44-21(36)7-3-13-2-5-15(31)17(33)8-13/h2-9,12,20,22-34,37-40H,10-11H2,1H3/b7-3+/t12-,20+,22-,23+,24+,25+,26+,27+,28+,29-/m0/s1
Standard InChIKey QKMLPSOMRMIAPR-RBGAWHCWSA-N
SMILES CC1C(C(C(C(O1)OC2C(C(OC(C2OC(=O)C=CC3=CC(=C(C=C3)O)O)CO)OCC(=O)C4=CC(=C(C=C4)O)O)O)O)O)O
Last Modified Aug 20 2021
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